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Get Quote

While specific handling procedures for 2'-azido guanosine are limited in the search results, the following

table summarizes its key characteristics based on available data.

Property Description

Chemical Name 2'-Azido guanosine [1]

CAS Number 60921-30-4 [1]

Appearance White powder [1]

Molecular Formula C₁₀H₁₂N₈O₄ [1]

Molecular Weight 308.25 g/mol [1]

UV Absorption 253 nm [1]

Stability (as
supplied)

Stable for 2 years from date of purchase [1]

Stability (in solution) Solutions in DMSO or distilled water may be stored at -20°C for up to 1 month

[1]
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Azide Safety Fundamentals

The core safety concern when working with 2'-azido guanosine is the presence of the azide functional

group. The following guidance is based on general sodium azide safety, which shares toxicity characteristics

with organic azides [2].

Health Hazards: Azides are cytotoxic and interfere with cellular processes by preventing cells from
using oxygen. Exposure can damage the heart, brain, and other vital organs. There is no specific

antidote for azide poisoning [2].
Exposure Routes: Azides can be harmful through inhalation, ingestion, or skin contact. Particular

care must be taken to avoid inhalation, especially in enclosed spaces [2].
Incompatibilities: Azides can form highly toxic and explosive compounds when mixed with metals

(e.g., in plumbing). Never pour azide-containing waste down the drain [2].

Safe Handling & Emergency Procedures

The diagram below outlines the essential safety workflow for handling azide compounds.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s823923?utm_src=pdf-body
https://www.abcam.com/en-us/technical-resources/protocols/sodium-azide-removal?srsltid=AfmBOopNodburMHLeCG7i3SC38Pn-gR6ccC89kN22RV_Tk-FECqKvmKy
https://www.abcam.com/en-us/technical-resources/protocols/sodium-azide-removal?srsltid=AfmBOopNodburMHLeCG7i3SC38Pn-gR6ccC89kN22RV_Tk-FECqKvmKy
https://www.abcam.com/en-us/technical-resources/protocols/sodium-azide-removal?srsltid=AfmBOopNodburMHLeCG7i3SC38Pn-gR6ccC89kN22RV_Tk-FECqKvmKy
https://www.abcam.com/en-us/technical-resources/protocols/sodium-azide-removal?srsltid=AfmBOopNodburMHLeCG7i3SC38Pn-gR6ccC89kN22RV_Tk-FECqKvmKy
https://www.smolecule.com/products/s823923?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Azide Handling Procedure

Don Appropriate PPE:
- Gloves

- Lab Coat
- Safety Goggles

- Face Mask (if dust/aerosols)

Work in a Well-Ventilated Area
or Fume Hood

Spill or Accidental Exposure?

Proceed with Experimental Work

No

Emergency Response

Yes

Collect All Waste for
Licensed Hazardous Disposal

Move to Fresh Air
(If inhalation is suspected)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Click to download full resolution via product page
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Personal Protective Equipment (PPE) and Engineering Controls

PPE: Always wear appropriate gloves, a lab coat, and safety goggles. A face mask is additionally
recommended to protect against potential dust or aerosols [2].

Engineering Controls: Perform all work with azides in a well-ventilated area or a fume hood to
prevent the accumulation of toxic vapors [2].

Emergency Response

Inhalation: Immediately move the affected person to an area with fresh air [2].

Skin Contact/Splashes: Remove contaminated clothing and thoroughly rinse the affected skin with
water [2].

General Response: For any exposure, seek immediate medical attention and inform medical
personnel of the involved chemical (azide) [2].

Waste Disposal

Crucial: Azide-containing waste must never be disposed of in sink drains due to the risk of forming
explosive metal azides in the plumbing [2].

Correct Method: Collect all waste and dispose of it through a licensed hazardous waste disposal
company, following all institutional guidelines [2].

Troubleshooting Common Scenarios

Issue Possible Cause & Solution

Need to remove
azide from a
solution

Azides are often added to antibody stocks as a preservative but must be
removed for cell culture. Use dialysis or desalting columns (e.g., Sephadex

G-25) to separate the large biomolecules from the small azide molecules [2].

Uncertainty about
solution stability

For 2'-azido guanosine, prepare fresh solutions when possible. DMSO or
aqueous solutions can be stored at -20°C for up to one month [1].
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Issue Possible Cause & Solution

Suspected
incomplete azide
removal

When using dialysis, ensure you perform at least three buffer changes to allow
for complete diffusion of the azide out of the sample [2].

Research Applications & Synthesis Context

Understanding the research uses of 2'-azido guanosine can provide context for its handling.

RNA Modification & Labeling: 2'-azido guanosine is a valuable tool for site-specifically
modifying RNA. The azide group can be used in "click chemistry" reactions to attach fluorescent
dyes or other tags, enabling RNA tracking and study [1] [3].

Antiviral Research: It is studied for its potential as a nucleoside analogue that may inhibit viral
replication [1].

Synthesis Note: The synthesis of 2'-azido modified RNA is complex. A 2022 study presented a
robust method to convert 2'-amino RNA into 2'-azido RNA using a reagent called fluorosulfuryl azide

(FSO₂N₃) [3]. This highlights that handling may involve other specialized and potentially hazardous
reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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